Cas no 614730-07-3 (THIOPHENE, 3-BROMO-4-(DIMETHOXYMETHYL)-)

THIOPHENE, 3-BROMO-4-(DIMETHOXYMETHYL)- structure
614730-07-3 structure
Product Name:THIOPHENE, 3-BROMO-4-(DIMETHOXYMETHYL)-
CAS No:614730-07-3
MF:C7H9BrO2S
MW:237.114160299301
CID:3538896
PubChem ID:22248121
Update Time:2025-04-22

THIOPHENE, 3-BROMO-4-(DIMETHOXYMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • THIOPHENE, 3-BROMO-4-(DIMETHOXYMETHYL)-
    • DB-165458
    • SCHEMBL1474860
    • 3-bromo-4-(dimethoxymethyl)thiophene
    • 614730-07-3
    • Inchi: 1S/C7H9BrO2S/c1-9-7(10-2)5-3-11-4-6(5)8/h3-4,7H,1-2H3
    • InChI Key: KLVPTCPNUVPNON-UHFFFAOYSA-N
    • SMILES: BrC1=CSC=C1C(OC)OC

Computed Properties

  • Exact Mass: 235.95066Da
  • Monoisotopic Mass: 235.95066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.7Ų
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